Cas no 1955530-63-8 (2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride)

• Product Name: 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride
• CAS No: 1955530-63-8
• MDL: MFCD29991371
• CID: 4631415
• PubChem ID: 122163548
• Update Time: 2025-06-11

2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid hydrochloride
• 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride

• MDL： MFCD29991371

Additional information on 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride

Introduction to 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride (CAS No. 1955530-63-8)

2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride, identified by the CAS number 1955530-63-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its hydrochloride salt form, contribute to its intriguing pharmacological properties and make it a subject of interest for further investigation.

The chemical structure of 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride consists of a furan ring substituted with a methyl group at the 2-position, a methylamino group at the 5-position, and a carboxylic acid moiety at the 3-position. The presence of these functional groups imparts specific reactivity and interaction capabilities with biological targets. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various laboratory and pharmaceutical applications.

In recent years, there has been growing interest in furan-based compounds due to their potential as scaffolds for drug discovery. The structural motif of furan derivatives allows for facile modifications, enabling the design of molecules with tailored biological activities. Specifically, 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride has been explored in several preclinical studies for its potential therapeutic effects. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways.

One of the most compelling aspects of this compound is its observed activity as an inhibitor of certain enzymes that play a crucial role in inflammatory responses. Inhibiting these enzymes has been shown to reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases. Preliminary studies have demonstrated that 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride can modulate the activity of key inflammatory mediators, making it a promising candidate for further development into a therapeutic agent.

Furthermore, the compound's structural similarity to other known bioactive furan derivatives suggests that it may exhibit additional pharmacological properties beyond its anti-inflammatory effects. For instance, some furan derivatives have been investigated for their antimicrobial and antioxidant activities. While more research is needed to fully elucidate the spectrum of activities of 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride, these findings are encouraging and warrant further exploration.

The synthesis of 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a furan derivative followed by functional group transformations to introduce the methylamino and carboxylic acid groups. The final step involves converting the free carboxylic acid into its hydrochloride salt form, which improves the compound's stability and handling characteristics.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex organic molecules like 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride. Techniques such as flow chemistry and catalytic processes have been employed to enhance reaction efficiency and reduce waste. These innovations not only improve the practicality of producing this compound but also align with broader efforts in green chemistry to minimize environmental impact.

In terms of pharmacokinetic properties, studies have begun to evaluate how 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride behaves within biological systems. Initial data suggest that the compound has reasonable solubility in aqueous media, which is favorable for formulation into drug products. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at tested doses, although further extensive safety evaluations are necessary before considering clinical trials.

The potential applications of 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride extend beyond inflammation management. Researchers are exploring its potential use in treating other conditions where modulation of inflammatory pathways is beneficial. For example, there is interest in its possible role in managing neuroinflammatory diseases, where excessive inflammation can contribute to neuronal damage.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of compounds like 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride. Such collaborations can facilitate rapid translation from laboratory findings to clinical applications, bringing new therapeutic options to patients who suffer from inflammatory and related diseases.

In conclusion, 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid hydrochloride (CAS No. 1955530-63-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique chemical structure, combined with preliminary evidence of biological activity, makes it an intriguing molecule for developing new treatments targeting inflammatory conditions. As research continues to uncover more about its properties and potential applications, this compound holds significant promise for contributing to advancements in medicine.